Cas no 1805922-00-2 (2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1805922-00-2
• MF: C₉H₄BrF₈NO
• MW: 374.025389671326
• CID: 4845130
• Update Time: 2025-05-22

2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4BrF8NO/c10-2-5-4(8(13,14)15)1-3(6(11)12)7(19-5)20-9(16,17)18/h1,6H,2H2
• InChI Key： OEMBTGIUBINPCO-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC(C(F)F)=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No: 1805922-00-2)

The compound 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, identified by the CAS number 1805922-00-2, is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a six-membered ring containing one nitrogen atom. The presence of multiple fluorinated substituents, including a bromomethyl group, difluoromethyl group, trifluoromethoxy group, and trifluoromethyl group, imparts unique electronic and structural properties to this molecule.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery and agrochemical development due to their ability to modulate biological activities through precise electronic and steric effects. The compound's structure, featuring multiple fluorinated groups, makes it an ideal candidate for exploring novel therapeutic agents or advanced materials with tailored functionalities.

The synthesis of 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Researchers have employed cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the synthesis pathway, ensuring high yields and purity of the final product.

In terms of applications, this compound has shown potential in the development of next-generation pesticides due to its ability to interact with specific enzyme targets in pest organisms. Additionally, its electronic properties make it a promising candidate for use in organic electronics, particularly in the design of advanced materials for light-emitting diodes (LEDs) or solar cells.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions with unprecedented accuracy. For instance, density functional theory (DFT) calculations have provided insights into the molecule's electronic structure, stability, and reactivity under different environmental conditions. These findings are crucial for guiding experimental efforts and optimizing its performance in practical applications.

The compound's toxicity profile has also been a subject of recent investigations. Studies indicate that while it exhibits moderate cytotoxicity against certain cancer cell lines, its selectivity towards specific targets suggests potential for further optimization as an anticancer agent. Regulatory agencies are closely monitoring its safety profile to ensure compliance with international standards for chemical usage.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No: 1805922-00-2) represents a significant advancement in the field of fluorinated pyridines. Its unique structure and versatile properties make it a valuable asset for researchers across multiple disciplines seeking innovative solutions in drug discovery, agrochemistry, and materials science.